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Compound of Interest

Compound Name: Guanidine Phosphate

Cat. No.: B155843

For Immediate Release

This technical guide provides an in-depth overview of guanidine phosphate, a compound of
significant interest in biochemical research and drug development. This document is intended
for researchers, scientists, and professionals in the pharmaceutical industry, offering detailed
information on its chemical properties, synthesis, and biological relevance.

Chemical Identification and Properties

Guanidine phosphate is a salt formed from the strong organic base guanidine and phosphoric
acid. Its unique properties make it a versatile tool in various scientific applications.

CAS Number: 5423-23-4[1]

Synonyms:

Diguanidinium hydrogen phosphate[1][2]

Guanidine phosphate (2:1)[2]

Guanidinium monohydrogen phosphate[2][3]

Bisguanidiniumphosphate[1][4]

GUPHOSI1][4]
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« SEC GPH[4]

Physicochemical Properties

A summary of the key quantitative data for guanidine phosphate is presented in the table
below for easy reference and comparison.

Property Value References
Molecular Formula CHsN304P [1114]
Molecular Weight 157.07 g/mol [1][5]
Melting Point 247-250 °C (decomposes) [1114]
Solubility in Water 15.5 g/100 g at 20°C; 250 g/L e
at 20°C
Solubility in Methanol 0.1 g/100 g at 20°C [4][6]
Appearance White crystalline powder [41[6]
Density 1.48 g/cm3 [1114]

Experimental Protocols: Synthesis of Guanidine
Phosphate

Several methods for the synthesis of guanidine phosphate have been reported. The following
protocols provide detailed methodologies for its preparation from different starting materials.

Synthesis from Guanidine Hydrochloride and
Phosphoric Acid

This method involves the reaction of guanidine hydrochloride with phosphoric acid, leading to
the formation of diguanidine phosphate and hydrogen chloride gas.

Materials:

e Guanidine hydrochloride
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e Phosphoric acid (e.g., 85 wt %)
o Water
Procedure:

e Reaction Setup: In a suitable reaction vessel, mix guanidine hydrochloride and phosphoric
acid in a molar ratio ranging from 1.1:1 to 2.0:1.

e Reaction Conditions: Heat the mixture to a temperature between 30°C and 120°C. The
reaction time can vary from 1 to 48 hours depending on the temperature. For example, a
reaction at 70°C can be carried out for 8 hours. Hydrogen chloride gas will be generated
during the reaction.

o Crystallization: After the reaction is complete, cool the reaction mixture to approximately 20-
22°C at a controlled rate (e.g., 2°C/10 min). Allow the mixture to stand for about 2-2.5 hours
to facilitate the crystallization of the crude diguanidine phosphate.

« Filtration: Separate the crude product by filtration.

» Purification (Recrystallization): Dissolve the crude product in water and recrystallize to obtain
the purified guanidine phosphate.

Drying: Dry the final product at room temperature.

Synthesis from Guanidine Carbonate and Phosphoric
Acid

This aqueous solution method allows for the preparation of guanidine phosphate by
controlling the pH of the reaction.

Materials:
e Guanidine carbonate
e Phosphoric acid

e Water
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Procedure:

o Reaction: Dissolve guanidine carbonate in water and slowly add phosphoric acid to the
solution while monitoring the pH. The reaction between guanidine carbonate and phosphoric
acid in an aqueous solution yields guanidine phosphate.

e Product Isolation: The product can be isolated by crystallization from the solution.

e Analysis: The purity of the obtained guanidine phosphate can be confirmed by determining
the guanidine, nitrogen, and phosphorus content, as well as by infrared spectroscopy.

Synthesis from Cyanoguanidine and Phosphoric Acid

This process involves the high-temperature reaction of cyanoguanidine with phosphoric acid
and is particularly useful for producing guanidine phosphate compositions for applications
such as flame retardants.

Materials:

e Cyanoguanidine

e Phosphoric acid (e.g., 65%)
o Surfactant (optional)
Procedure:

« Initial Reaction: Create a slurry of approximately equimolar quantities of cyanoguanidine and
65% phosphoric acid.

e Heating: Heat the slurry with stirring. The hydrolysis of cyanoguanidine to
carbamoylguanidine phosphate is initiated at 85-90°C. Continue heating to 125°C over
about 0.8 hours. The mixture will become a clear boiling liquid which then solidifies.

o High-Temperature Conversion: Gradually heat the solid to a temperature in the range of
200°C to 240°C.
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e Reaction Maintenance: Maintain this temperature for a period of one to two hours with
agitation. The reaction is complete when foaming stops.

e Cooling: Cool the reaction mixture to room temperature to obtain the guanidine phosphate
product.

Biological and Pharmacological Significance

The guanidinium group, a key feature of guanidine phosphate, plays a crucial role in
molecular recognition due to its ability to form strong non-covalent interactions, such as
hydrogen bonds and electrostatic interactions with anionic groups like phosphates,
carboxylates, and sulfates. This has led to the investigation of guanidine-containing compounds
in various therapeutic areas.

Interaction with DNA and Anticancer Potential

The positively charged guanidinium group can interact with the negatively charged phosphate
backbone of DNA, particularly within the minor groove. This interaction forms the basis for the
design of novel anticancer agents.

Guanidine Derivative DNA Helix Biological Effect
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Logical relationship of guanidine derivatives' interaction with DNA.

Signaling Pathways in PHMG-p Induced Cellular
Response

Polyhexamethylene guanidine phosphate (PHMG-p), a polymeric derivative, has been shown
to induce inflammatory responses and cellular damage. Understanding the signaling pathways
involved is crucial for toxicological studies and the development of potential countermeasures.
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PHMG-p exposure in human lung epithelial cells can lead to the production of pro-inflammatory
cytokines through the activation of the JNK signaling pathway.

PHMG-p Exposure

MAPK Activation

JNK Phosphorylation

Increased IL-6 & TNF-a mRNA

Inflammatory Response

Click to download full resolution via product page

PHMG-p induced JNK-dependent inflammatory pathway.

PHMG-p can damage tight junctions and the F-actin architecture in bronchial epithelial cells by
activating a calcium-dependent signaling cascade.
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PHMG-p induced P2RX7/Caz*/Calpain-1 signaling pathway.

Experimental Workflow: Drug Discovery and
Development

Guanidine phosphate and its derivatives are valuable tools in the drug discovery workflow,
from initial screening to preclinical studies. The following diagram illustrates a generalized

workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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